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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloropropane

Cat. No.: B089638

This guide provides immediate safety, handling, and disposal information for laboratory

personnel working with 1,1,1,3-Tetrachloropropane. It is intended for researchers, scientists,

and drug development professionals.

Chemical Identifier:

Name: 1,1,1,3-Tetrachloropropane

CAS Number: 1070-78-6

Formula: C3Ha4Cla

Primary Hazards:[1][2][3]

Flammable liquid and vapor.
Harmful if swallowed.
Causes skin irritation.

Causes serious eye irritation.

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical due to the hazardous nature of 1,1,1,3-

Tetrachloropropane. The following table summarizes the required PPE.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1] A
face shield may be appropriate

for splash hazards.

To protect against serious eye
irritation and chemical
splashes.[1][2]

Skin Protection

Wear fire/flame resistant and
impervious clothing.[1]
Chemical-resistant gloves are
mandatory. Nitrile gloves may
offer incidental protection, but
neoprene or other resistant
materials are recommended
for prolonged contact with
chlorinated solvents.[2] Always

inspect gloves before use.[1]

To prevent skin irritation and
absorption.[1][2] Contaminated
clothing should be removed
immediately and washed

before reuse.[1]

Respiratory Protection

All work with volatile
chlorinated hydrocarbons
should be conducted in a
certified chemical fume hood.
[4] If exposure limits are
exceeded or symptoms of
irritation occur, a full-face
respirator with appropriate
cartridges for organic vapors
should be used.[1] A
respiratory protection program
compliant with OSHA 29 CFR
1910.134 is necessary when

respirators are required.[5][6]

To protect against inhalation of

harmful vapors.[4]
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Note on Glove Selection: Specific permeation data for 1,1,1,3-Tetrachloropropane is not
readily available. For chlorinated hydrocarbons, nitrile gloves are generally suitable for
incidental contact only. For more direct or prolonged handling, gloves made of neoprene or
other materials with higher resistance to chlorinated solvents should be considered.[2] Always
consult the glove manufacturer's chemical resistance guide.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.
Handling Protocol:
e Preparation:
o Ensure a certified chemical fume hood is operational.
o Verify that an emergency eyewash station and safety shower are accessible.[7]
o Assemble all necessary PPE and handling equipment (e.g., non-sparking tools).[1]

e Procedure:

o

Conduct all handling of 1,1,1,3-Tetrachloropropane within the fume hood to minimize
vapor inhalation.[2]

o

Ground and bond containers when transferring the substance to prevent static discharge.

[1]

o

Avoid contact with skin and eyes.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1]
» Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
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o Store separately from incompatible materials such as oxidizing agents.[2]
Spill Response Protocol:
e Immediate Actions:

o Alert personnel in the vicinity and evacuate the immediate area.

o If the spill is large or poses a significant hazard, activate the fire alarm.

o Remove all ignition sources.[1]

e Containment and Cleanup:

[e]

Wear appropriate PPE, including respiratory protection.

[e]

Contain the spill using an inert absorbent material such as dry sand or activated carbon.[7]

[9]

[e]

Use non-sparking tools for cleanup.[1]

o

Collect the absorbed material and place it in a suitable, sealed container for disposal.[1]
o Decontamination:
o Wash the spill area thoroughly with a mild detergent solution.[9]
Disposal Plan: 1,1,1,3-Tetrachloropropane is considered hazardous waste.
e Waste Collection:

o Collect all waste containing 1,1,1,3-Tetrachloropropane in a designated, labeled, and
sealed container.

e Disposal:

o Dispose of the waste through an appropriate treatment and disposal facility in accordance
with all federal, state, and local regulations.[1][7]
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o Incineration in a chemical incinerator equipped with an afterburner and scrubber may be a
suitable disposal method.[7]

Visual Safety Guides

Hierarchy of Controls for Handling 1,1,1,3-Tetrachloropropane

Hierarchy of Controls

Elimination
(Most Effective)
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Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page

Caption: A diagram illustrating the hierarchy of safety controls, from most to least effective.

Experimental Workflow for Handling 1,1,1,3-Tetrachloropropane
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Handling Workflow
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Preparation:
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- Transfer Chemical
- Perform Experiment

Secure Storage: Cleanup:
- Tightly Seal Container - Decontaminate Work Area
- Store in Ventilated Area - Doff PPE Correctly

Waste Disposal:
- Collect in Labeled Container
- Follow Disposal Protocol
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Caption: A step-by-step workflow for the safe handling of 1,1,1,3-Tetrachloropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-1-1-3-tetrachloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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